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Compound of Interest

Compound Name: WKYMVm

Cat. No.: B1630568

Introduction

WKYMVm is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-D-Met) that acts as a potent agonist
for formyl peptide receptors (FPRs), particularly FPR1, FPR2, and FPR3.[1][2] These G
protein-coupled receptors are primarily expressed on immune cells and are involved in a
variety of physiological and pathological processes, including inflammation, immune response,
and angiogenesis.[3][4] WKYMVm has been shown to induce chemotaxis, calcium
mobilization, and superoxide production in neutrophils and monocytes. Due to its diverse
biological activities, WKYMVm is a valuable tool in immunological and cancer research, as well
as in studies on wound healing and inflammatory diseases. Proper handling, including
dissolution and storage, is critical to maintain the peptide's stability and ensure experimental
reproducibility.

Physicochemical Properties

e Amino Acid Sequence: Trp-Lys-Tyr-Met-Val-D-Met-NH2
e Molecular Formula: C4a1He1NoO7S2

e Molecular Weight: 856.11 g/mol

o Appearance: Lyophilized white powder

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1630568?utm_src=pdf-interest
https://www.benchchem.com/product/b1630568?utm_src=pdf-body
https://www.arp1.com/wkymvm-fr-010.html
https://www.tocris.com/products/wkymv-d-m_1800
https://www.researchgate.net/figure/Scheme-3-Intracellular-signaling-pathways-elicited-by-WKYMVm-in-human-fibroblasts_fig2_236100317
https://pmc.ncbi.nlm.nih.gov/articles/PMC9831254/
https://www.benchchem.com/product/b1630568?utm_src=pdf-body
https://www.benchchem.com/product/b1630568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following table summarizes the solubility of WKYMVm in various solvents. It is
recommended to test the solubility of a small amount of the peptide before dissolving the entire

sample.
Solvent Reported Solubility Notes
The recommended primary
Water 0.60 - 2 mg/mL
solvent.
Use for highly hydrophobic
DMSO (Dimethyl Sulfoxide) 30 mg/mL peptides; may be toxic to some
cells.
DMF (Dimethylformamide) 30 mg/mL An alternative organic solvent.
Ethanol 30 mg/mL Can be used as a solvent.
A buffered solution for
Ethanol:PBS (pH 7.2) (1:4) 0.20 mg/mL ) ] )
biological experiments.
o Used in some experimental
Acetonitrile Soluble ]
preparations.
Protocols

This protocol describes the steps for dissolving the lyophilized WKYMVm peptide to create a
stock solution.

Materials:

WKYMVm peptide (lyophilized powder)

Sterile, distilled water or sterile phosphate-buffered saline (PBS), pH 7.2

Sterile, polypropylene microcentrifuge tubes

Pipettors and sterile, low-retention pipette tips

Vortex mixer
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e Optional: Sonicator
Procedure:

o Equilibration: Before opening, allow the vial of lyophilized WKYMVm to equilibrate to room
temperature for 15-20 minutes. This prevents condensation from forming inside the vial,
which can degrade the peptide.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

o Solvent Addition: Carefully add the desired volume of sterile water or PBS to the vial to
achieve the target concentration (e.g., for a 1 mg/mL stock solution in 1 mL of solvent).

» Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not readily
dissolve, sonication for a few seconds may aid in dissolution.

 Aliquotting: Once the peptide is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene microcentrifuge tubes. This is crucial to avoid
repeated freeze-thaw cycles, which can lead to peptide degradation.

Proper storage is essential to maintain the integrity and activity of the WKYMVm peptide.
Lyophilized Peptide:

e Long-term storage: Store the lyophilized peptide at -20°C or -80°C in a desiccator, protected
from light. Under these conditions, the peptide should be stable for several years.

o Short-term storage: Lyophilized peptide can be stored at 4°C for short periods.
Peptide Solutions:

e Long-term storage: For long-term storage, aliquots of the stock solution should be stored at
-80°C, where they can be stable for up to 6 months.

e Short-term storage: For short-term use, aliquots can be stored at -20°C for up to one month.
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» Working solutions: Diluted working solutions can be stored at 4°C for a few days, but it is
recommended to prepare them fresh for each experiment.

Important Considerations:

o Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing peptide solutions
can lead to degradation and aggregation.

 Light Sensitivity: Protect the peptide, both in solid form and in solution, from direct light.

o Oxidation: Peptides containing methionine, like WKYMVm, are susceptible to oxidation. Use
oxygen-free solvents if possible and minimize exposure to air.

WKYMVm Signaling Pathway

WKYMVm exerts its biological effects by binding to Formyl Peptide Receptors (FPRs), which
are G-protein coupled receptors. This binding initiates a cascade of intracellular signaling
events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630568#protocol-for-dissolving-and-storing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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